Cas no 60003-04-5 (Oxyclothepin succinate)

Oxyclothepin succinate structure
Oxyclothepin succinate structure
Product name:Oxyclothepin succinate
CAS No:60003-04-5
MF:C24H29ClN2O5S
MW:493.015464544296
CID:2719782

Oxyclothepin succinate Chemical and Physical Properties

Names and Identifiers

    • butanedioic acid,2-[4-(3-chloro-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)piperazin-1-yl]ethanol
    • Oxyclothepin succinate
    • Docloxythepin succinate
    • Dokloxythepin succinate
    • VUFB10032
    • Dibenzo(b,f)thiepin, 1-piperazineethanol deriv.
    • Inchi: 1S/C20H23ClN2OS.C4H6O4/c21-16-5-6-19-15(13-16)14-18(17-3-1-2-4-20(17)25-19)23-9-7-22(8-10-23)11-12-24;5-3(6)1-2-4(7)8/h1-6,13,18,24H,7-12,14H2;1-2H2,(H,5,6)(H,7,8)
    • InChI Key: SOQPXHXXLKYNBK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)CC(C1C=CC=CC=1S2)N1CCN(CCO)CC1.OC(CCC(=O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 525
  • Topological Polar Surface Area: 127

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